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Compound of Interest

Compound Name: 4-Allyl-1,6-heptadien-4-ol

Cat. No.: B156060

An In-Depth Technical Guide to 4-Allyl-1,6-
heptadien-4-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 4-Allyl-1,6-heptadien-4-ol, also known as triallylcarbinol. Due to a lack of
available data in scientific literature, this guide does not contain information on biological
signaling pathways. However, a detailed summary of its known characteristics and general
synthetic methodologies is presented.

Core Physical and Chemical Properties

4-Allyl-1,6-heptadien-4-ol is a tertiary alcohol with three allyl groups attached to a central
carbon atom. Its structure lends itself to a variety of potential chemical transformations, making
it a point of interest for synthetic chemists.
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Property Value Source

4-(prop-2-en-1-yDhepta-1,6-
IUPAC Name _(p P yhep [1][2]
dien-4-ol

Triallylcarbinol, 4-Allyl-1,6-
Synonyms _ [2]
heptadiene-4-ol

CAS Number 10202-75-2 [2][3]
Molecular Formula C10H160 [11121[3]
Molecular Weight 152.23 g/mol [3]
Appearance Clear, colorless liquid [1]
Boiling Point 218.1 °C at 760 mmHg [4]
Density 0.862 g/cm?3 [4]
Solubility Soluble in water [3]
Refractive Index 1.4695-1.4725 @ 20°C [1]

Spectroscopic Data

While the National Institute of Standards and Technology (NIST) WebBook indicates the
availability of Infrared (IR) and Mass Spectrometry (MS) data for 4-Allyl-1,6-heptadien-4-ol,
detailed spectral analyses with peak assignments are not readily available in the public
domain.[2] For researchers requiring in-depth spectroscopic characterization, it is
recommended to acquire these spectra experimentally.

Experimental Protocols: Synthesis of 4-Allyl-1,6-
heptadien-4-ol

The synthesis of tertiary alcohols such as 4-Allyl-1,6-heptadien-4-ol is typically achieved
through the reaction of a Grignard or Barbier reagent with a suitable carbonyl compound.
Below are generalized protocols that can be adapted for the specific synthesis of this
compound.
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Method 1: Grighard Reaction

This is a widely used method for the formation of carbon-carbon bonds. For the synthesis of 4-
Allyl-1,6-heptadien-4-ol, an allyl Grignard reagent would be reacted with a carbonyl
compound containing at least two allyl groups, or more practically, a carbonate derivative which
can react with three equivalents of the Grignard reagent.

Materials:

Magnesium turnings

e Allyl bromide

e Anhydrous diethyl ether or tetrahydrofuran (THF)

e Diethyl carbonate

e Anhydrous solvent (diethyl ether or THF)

e Saturated aqueous ammonium chloride solution

e Drying agent (e.g., anhydrous sodium sulfate)

o Standard laboratory glassware for inert atmosphere reactions
Procedure:

o Preparation of Allyimagnesium Bromide (Grignard Reagent):

o In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a
dropping funnel, and a magnetic stirrer, place magnesium turnings.

o The entire apparatus must be under an inert atmosphere (e.g., nitrogen or argon).
o Add a small volume of anhydrous diethyl ether or THF to cover the magnesium.

o A solution of allyl bromide in the anhydrous solvent is added dropwise from the dropping
funnel. The reaction is often initiated with a small crystal of iodine.
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o The reaction mixture is typically stirred and may require gentle heating to maintain a
steady reflux. The formation of the Grignard reagent is indicated by the disappearance of
the magnesium turnings and the formation of a cloudy grey solution.

e Reaction with Diethyl Carbonate:

o In a separate flame-dried flask, also under an inert atmosphere, dissolve diethyl carbonate
in the anhydrous solvent.

o Cool this solution in an ice bath.

o The prepared allylmagnesium bromide solution is then added dropwise to the stirred
diethyl carbonate solution. This reaction is exothermic and the temperature should be
carefully controlled. Three equivalents of the Grignard reagent will add to the carbonate.

o Work-up:

o After the addition is complete, the reaction mixture is stirred for a specified time at room
temperature.

o The reaction is then quenched by the slow, careful addition of a saturated aqueous
solution of ammonium chloride.

o The organic layer is separated, and the aqueous layer is typically extracted several times
with an organic solvent (e.qg., diethyl ether).

o The combined organic extracts are washed with brine, dried over an anhydrous drying
agent, and the solvent is removed under reduced pressure.

o Purification:

o The crude product can be purified by vacuum distillation.

Method 2: Barbier Reaction

The Barbier reaction is an alternative that generates the organometallic reagent in situ. This
one-pot procedure can sometimes be more convenient than the traditional Grignard synthesis.
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Materials:

Magnesium powder (or another suitable metal like zinc or indium)

Allyl bromide

Diethyl carbonate

Anhydrous tetrahydrofuran (THF)

Saturated aqueous ammonium chloride solution
Procedure:
o Reaction Setup:
o To a flask containing magnesium powder and diethyl carbonate, add anhydrous THF.
» Addition of Alkyl Halide:
o A solution of allyl bromide in anhydrous THF is added to the stirred mixture.
o The reaction is stirred at room temperature.
o Work-up and Purification:

o Upon completion (monitored by techniques like TLC), the reaction is quenched with a
saturated aqueous solution of ammonium chloride.

o The product is extracted, and the combined organic layers are washed, dried, and
concentrated.

o Purification is typically achieved via column chromatography or vacuum distillation.

Logical Relationships and Workflows

As no specific experimental workflows or biological signaling pathways involving 4-Allyl-1,6-
heptadien-4-ol are documented in the available literature, a diagram illustrating a generalized
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synthetic workflow is provided below. This represents a logical sequence for its preparation in a
laboratory setting.
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Caption: Generalized Grignard synthesis workflow for 4-Allyl-1,6-heptadien-4-ol.

Conclusion

4-Allyl-1,6-heptadien-4-ol is a specialty chemical with defined physical properties. While
detailed spectroscopic and biological data are scarce in publicly accessible databases, its
synthesis can be approached through established organometallic methodologies like the
Grignard and Barbier reactions. Further research is required to fully characterize its spectral
properties and to explore any potential biological activities. The information provided herein
serves as a foundational guide for researchers and professionals interested in this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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